Cas no 1337192-01-4 (2-amino-2-3-(trifluoromethyl)pyridin-4-ylethan-1-ol)

• Product Name: 2-amino-2-3-(trifluoromethyl)pyridin-4-ylethan-1-ol
• CAS No: 1337192-01-4
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 5955108
• PubChem ID: 130001022
• Update Time: 2025-08-10

2-amino-2-3-(trifluoromethyl)pyridin-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-3-(trifluoromethyl)pyridin-4-ylethan-1-ol
• EN300-1931882
• 1337192-01-4
• 2-amino-2-[3-(trifluoromethyl)pyridin-4-yl]ethan-1-ol

• Inchi： 1S/C8H9F3N2O/c9-8(10,11)6-3-13-2-1-5(6)7(12)4-14/h1-3,7,14H,4,12H2
• InChI Key： AOAKJDDDGWYHOM-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CC=1C(CO)N)(F)F

Computed Properties

• Exact Mass: 206.06669740g/mol
• Monoisotopic Mass: 206.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-2-3-(trifluoromethyl)pyridin-4-ylethan-1-ol

Professional Introduction to 2-amino-2-3-(trifluoromethyl)pyridin-4-ylethan-1-ol (CAS No. 1337192-01-4)

2-amino-2-3-(trifluoromethyl)pyridin-4-ylethan-1-ol, identified by its CAS number 1337192-01-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivatives class, characterized by its structural complexity and functional diversity. The presence of both amino and hydroxyl functional groups, coupled with a trifluoromethyl substituent on the pyridine ring, endows it with unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-amino-2-3-(trifluoromethyl)pyridin-4-ylethan-1-ol consists of a pyridine core substituted at the 4-position with an ethyl group that is further functionalized with an amino group at the 2-position and a trifluoromethyl group at the 3-position. This arrangement not only contributes to its distinct reactivity but also influences its potential biological activity. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a valuable moiety in the design of bioactive molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Pyridine derivatives have emerged as a cornerstone in this endeavor due to their broad spectrum of biological activities. Among these, 2-amino-2-3-(trifluoromethyl)pyridin-4-ylethan-1-ol has shown promise in preclinical studies as a potential scaffold for drugs targeting various diseases. Its ability to interact with biological targets at the molecular level makes it an attractive candidate for further optimization.

The synthesis of 2-amino-2-3-(trifluoromethyl)pyridin-4-ylethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the trifluoromethyl group, for instance, often necessitates specialized fluorinating agents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it more feasible to produce this compound on a larger scale for research and development purposes.

One of the most compelling aspects of 2-amino-2-3-(trifluoromethyl)pyridin-4-ylethan-1-ol is its potential as a building block for more complex drug molecules. By modifying its structure through additional functionalization or derivatization, researchers can generate libraries of compounds with tailored properties. This approach is particularly valuable in high-throughput screening (HTS) campaigns, where large numbers of compounds are rapidly tested for biological activity. The compound's unique structural features make it well-suited for such applications, offering a balance between structural diversity and chemical tractability.

Recent studies have highlighted the role of pyridine derivatives in modulating enzyme activity and receptor binding. For example, compounds similar to 2-amino-2-3-(trifluoromethyl)pyridin-4-ylethan-1-ol have been investigated for their potential in treating neurological disorders, inflammation, and infectious diseases. The amino group provides a site for hydrogen bonding interactions, which can enhance binding affinity to biological targets, while the hydroxyl group can participate in solvation effects, influencing overall bioavailability. These characteristics make it an intriguing candidate for further exploration.

The trifluoromethyl group is particularly noteworthy due to its ability to influence both physical and electronic properties of molecules. In 2-amino--3-(trifluoromethyl)pyridin--4--ylethan--1--ol, this moiety contributes to metabolic stability by preventing rapid degradation through oxidation or hydrolysis. Additionally, it can enhance lipophilicity, which is often crucial for crossing biological membranes and achieving therapeutic levels within the body. These properties make it an attractive feature for drug design, particularly when targeting receptors or enzymes located within cellular compartments.

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